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Compound of Interest

Compound Name: MRTX0902

Cat. No.: B10829282 Get Quote

For immediate release

This document provides essential guidance on the proper disposal procedures for MRTX0902,

a potent and selective SOS1 inhibitor used in cancer research. Adherence to these protocols is

critical to ensure laboratory safety, environmental protection, and regulatory compliance. This

information is intended for researchers, scientists, and drug development professionals actively

engaged in laboratory settings.

Core Principles of MRTX0902 Disposal
MRTX0902, as with many research-grade chemical compounds, requires careful handling and

disposal. The primary principle is to manage it as a chemical waste product in accordance with

local, regional, and national regulations. Under no circumstances should MRTX0902 be

disposed of in standard laboratory trash or flushed down the drain.

Quantitative Data Summary
For clarity and quick reference, the following table summarizes key chemical and safety

information for MRTX0902.
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Property Value

Chemical Name

2-methyl-3-[(1R)-1-[[4-methyl-7-(4-

morpholinyl)pyrido[3,4-d]pyridazin-1-

yl]amino]ethyl]-benzonitrile

CAS Number 2654743-22-1

Molecular Formula C₂₂H₂₄N₆O

Molecular Weight 388.5 g/mol

Appearance Solid

Storage Temperature -20°C

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the safe disposal of MRTX0902
and associated materials.

Step 1: Waste Identification and Segregation

Unused or Expired MRTX0902: Pure, unadulterated MRTX0902 must be treated as chemical

waste.

Contaminated Materials: Any materials that have come into direct contact with MRTX0902,

including but not limited to pipette tips, gloves, bench paper, and empty vials, should be

considered contaminated and segregated as chemical waste.

Solutions: Solutions containing MRTX0902 must be collected in a designated, sealed, and

clearly labeled waste container.

Step 2: Waste Collection and Labeling

Use a dedicated, leak-proof container for all MRTX0902 waste.

The container must be clearly labeled with "Hazardous Waste," the full chemical name

"MRTX0902," and the approximate quantity.
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Never mix MRTX0902 waste with other incompatible waste streams.

Step 3: Consultation with Environmental Health and Safety (EHS)

Contact your institution's Environmental Health and Safety (EHS) office to inform them of the

waste you have generated.

The EHS office will provide specific instructions on the proper disposal procedures in

accordance with institutional and local regulations. They will arrange for the collection and

disposal of the chemical waste.

Step 4: Documentation

Maintain a detailed record of the amount of MRTX0902 disposed of and the date of disposal.

This is crucial for laboratory inventory management and regulatory compliance.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MRTX0902.
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MRTX0902 Disposal Workflow

Start: MRTX0902 Waste Generated

Identify Waste Type
(Pure compound, Contaminated materials, Solutions)

Segregate as Chemical Waste

Collect in a Labeled,
Leak-Proof Container

Contact Environmental Health & Safety (EHS) Office

Follow EHS Instructions for Pickup and Disposal

Proceed

Improper Disposal
(Trash, Sewer)

Do Not Proceed

Document Disposal Details

End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of MRTX0902.
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Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety protocols and the official Safety Data Sheet (SDS) for MRTX0902, and adhere

to all applicable local, state, and federal regulations.

To cite this document: BenchChem. [Proper Disposal of MRTX0902: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829282#mrtx0902-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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